Butanedioate;(4-chlorophenyl)-[4-(pyridin-4-ylmethyl)phthalazin-1-yl]azanium;hydron
Butanedioate;(4-chlorophenyl)-[4-(pyridin-4-ylmethyl)phthalazin-1-yl]azanium;hydron
Vatalanib Succinate is the succinate salt of vatalanib, an anilinophthalazine derivative, with antineoplastic activity. Vatalanib binds to and inhibits the protein kinase domain of vascular endothelial growth factor receptors 1 and 2; both receptor tyrosine kinases are involved in angiogenesis. This agent also binds to and inhibits related receptor tyrosine kinases, including platelet-derived growth factor (PDGF) receptor, c-Kit, and c-Fms.
Vatalanib succinate is a succinate salt obtained by combining vatalanib with one molar equivalent of succinic acid. It is a multi-targeted tyrosine kinase inhibitor for all isoforms of VEGFR, PDGFR and c-Kit. It has a role as an angiogenesis inhibitor, an antineoplastic agent, an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor and a vascular endothelial growth factor receptor antagonist. It contains a vatalanib.
Vatalanib succinate is a succinate salt obtained by combining vatalanib with one molar equivalent of succinic acid. It is a multi-targeted tyrosine kinase inhibitor for all isoforms of VEGFR, PDGFR and c-Kit. It has a role as an angiogenesis inhibitor, an antineoplastic agent, an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor and a vascular endothelial growth factor receptor antagonist. It contains a vatalanib.
Brand Name:
Vulcanchem
CAS No.:
212142-18-2
VCID:
VC0005124
InChI:
InChI=1S/C20H15ClN4.C4H6O4/c21-15-5-7-16(8-6-15)23-20-18-4-2-1-3-17(18)19(24-25-20)13-14-9-11-22-12-10-14;5-3(6)1-2-4(7)8/h1-12H,13H2,(H,23,25);1-2H2,(H,5,6)(H,7,8)
SMILES:
C1=CC=C2C(=C1)C(=NN=C2NC3=CC=C(C=C3)Cl)CC4=CC=NC=C4.C(CC(=O)O)C(=O)O
Molecular Formula:
C24H21ClN4O4
Molecular Weight:
464.9 g/mol
Butanedioate;(4-chlorophenyl)-[4-(pyridin-4-ylmethyl)phthalazin-1-yl]azanium;hydron
CAS No.: 212142-18-2
Inhibitors
VCID: VC0005124
Molecular Formula: C24H21ClN4O4
Molecular Weight: 464.9 g/mol
CAS No. | 212142-18-2 |
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Product Name | Butanedioate;(4-chlorophenyl)-[4-(pyridin-4-ylmethyl)phthalazin-1-yl]azanium;hydron |
Molecular Formula | C24H21ClN4O4 |
Molecular Weight | 464.9 g/mol |
IUPAC Name | butanedioic acid;N-(4-chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine |
Standard InChI | InChI=1S/C20H15ClN4.C4H6O4/c21-15-5-7-16(8-6-15)23-20-18-4-2-1-3-17(18)19(24-25-20)13-14-9-11-22-12-10-14;5-3(6)1-2-4(7)8/h1-12H,13H2,(H,23,25);1-2H2,(H,5,6)(H,7,8) |
Standard InChIKey | LLDWLPRYLVPDTG-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=NN=C2NC3=CC=C(C=C3)Cl)CC4=CC=NC=C4.C(CC(=O)O)C(=O)O |
Canonical SMILES | [H+].C1=CC=C2C(=C1)C(=NN=C2[NH2+]C3=CC=C(C=C3)Cl)CC4=CC=NC=C4.C(CC(=O)[O-])C(=O)[O-] |
Description | Vatalanib Succinate is the succinate salt of vatalanib, an anilinophthalazine derivative, with antineoplastic activity. Vatalanib binds to and inhibits the protein kinase domain of vascular endothelial growth factor receptors 1 and 2; both receptor tyrosine kinases are involved in angiogenesis. This agent also binds to and inhibits related receptor tyrosine kinases, including platelet-derived growth factor (PDGF) receptor, c-Kit, and c-Fms. Vatalanib succinate is a succinate salt obtained by combining vatalanib with one molar equivalent of succinic acid. It is a multi-targeted tyrosine kinase inhibitor for all isoforms of VEGFR, PDGFR and c-Kit. It has a role as an angiogenesis inhibitor, an antineoplastic agent, an EC 2.7.10.1 (receptor protein-tyrosine kinase) inhibitor and a vascular endothelial growth factor receptor antagonist. It contains a vatalanib. |
Synonyms | 1-(4-chloroanilino)-(4-pyridylmethyl)phthalazine dihydrochloride 1-(4-chloroanilino)-4-(pyridylmethyl)phthalazine 1-(4-chloroanilino)-4-(pyridylmethyl)phthalazine dihydrochloride CGP 797870 CGP-797870 PTK 787 PTK-787 PTK787 vatalanib ZK 222584 ZK 232934 ZK-222584 ZK-232934 ZK222584 ZK232934 |
PubChem Compound | 151193 |
Last Modified | Nov 11 2021 |
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